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Compound Name: 2-Ethylhexyl 2-ethylhexanoate

Cat. No.: B1346103 Get Quote

An In-depth Technical Guide to 2-Ethylhexyl 2-ethylhexanoate (CAS 7425-14-1)

Abstract: This technical guide provides a comprehensive analysis of 2-Ethylhexyl 2-
ethylhexanoate (CAS No. 7425-14-1), a branched-chain synthetic ester widely utilized across

the cosmetic, personal care, and industrial sectors. This document delves into its

physicochemical properties, synthesis pathways, mechanisms of action in key applications, and

robust analytical methodologies for its characterization. A significant focus is placed on the

toxicological profile, particularly the implications of its hydrolysis to 2-ethylhexanoic acid (2-

EHA) and 2-ethylhexanol, which is central to its safety assessment and regulatory standing.

This guide is intended for researchers, formulation scientists, and drug development

professionals seeking a deep, field-proven understanding of this versatile compound.

Chemical Identity and Physicochemical Properties
2-Ethylhexyl 2-ethylhexanoate, also known by its INCI name Ethylhexyl Ethylhexanoate, is a

C16 ester.[1] Its branched structure is a key determinant of its physical properties and

performance characteristics, particularly its low freezing point and excellent solubility in

nonpolar solvents.[2]

Table 1: Chemical Identifiers and Properties of 2-Ethylhexyl 2-ethylhexanoate
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Property Value Reference(s)

CAS Number 7425-14-1 [1]

EINECS Number 231-057-1 [1]

Molecular Formula C₁₆H₃₂O₂ [3]

Molecular Weight 256.42 g/mol [3]

IUPAC Name 2-ethylhexyl 2-ethylhexanoate [1]

Synonyms
Ethylhexyl Ethylhexanoate,

Octyl Octanoate
[1]

Appearance
Clear, colorless to light yellow

liquid
[3]

Odor Faint, fruity [4]

Density ~0.863 g/cm³ [5]

Boiling Point (est.) 299.67°C [6]

Melting Point (est.) -18.1°C [6]

Flash Point 137.1°C [5]

Solubility

Slightly soluble in acetone,

chloroform, methanol;

Immiscible in water.[6][7]

[6][7]

LogP (n-octanol/water) 6.587 (estimated) [6]

Synthesis and Manufacturing
The primary industrial route to 2-Ethylhexyl 2-ethylhexanoate is the direct esterification of 2-

ethylhexanoic acid with 2-ethyl-1-hexanol.[6] This reaction can be driven by traditional acid

catalysts or, for higher purity and milder conditions, by enzymatic catalysis.

Enzymatic Synthesis
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A well-documented method involves using an immobilized lipase, such as Novozym 435, in a

nonpolar solvent like n-hexane.[8] This approach offers high specificity and avoids the harsh

conditions of acid catalysis, which is particularly valuable for cosmetic-grade materials. The

reaction proceeds via a Ping-Pong Bi-Bi mechanism where the enzyme is first acylated by the

carboxylic acid before transferring the acyl group to the alcohol.[8]

Reactants

Products2-Ethylhexanoic Acid

Catalyst
(e.g., Novozym 435 or Acid)

+

2-Ethyl-1-hexanol +

2-Ethylhexyl 2-ethylhexanoate

Water

Esterification

+

Click to download full resolution via product page

Caption: Fischer esterification of 2-ethylhexanoic acid and 2-ethyl-1-hexanol.

Generalized Industrial Esterification Protocol
This protocol describes a standard acid-catalyzed batch process.

Reactor Charging: Charge a suitable glass-lined or stainless steel reactor with equimolar

amounts of 2-ethylhexanoic acid and 2-ethyl-1-hexanol.

Catalyst Addition: Add a catalyst, such as p-toluenesulfonic acid (typically 0.1-0.5% by

weight of reactants).

Reaction Conditions: Heat the mixture to 120-160°C. The reaction is a condensation

equilibrium; water is continuously removed via a Dean-Stark trap to drive the reaction

towards the product.
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Monitoring: Monitor the reaction progress by measuring the amount of water collected and

by periodic analysis of the acid value of the reaction mixture. The reaction is considered

complete when the acid value drops below a target specification.

Neutralization & Purification: Once complete, cool the mixture. Neutralize the acid catalyst

with a base (e.g., sodium carbonate solution). Wash the crude ester with water to remove the

salt and any residual catalyst.

Drying and Filtration: Dry the organic layer under vacuum to remove residual water. The final

product can be filtered to remove any particulates.

Mechanism of Action & Applications
The unique branched structure of 2-Ethylhexyl 2-ethylhexanoate imparts desirable properties

for several applications.

Emollient in Cosmetics and Personal Care
Emollients are ingredients that soften and smooth the skin by forming a protective layer that

reduces transepidermal water loss (TEWL).[9] The efficacy and sensory profile of an emollient

ester are dictated by its chemical structure.[10]

Causality of Performance:

Branched Chains: The two ethyl groups on the C2 positions of both the acid and alcohol

moieties create a bulky, non-linear structure. This steric hindrance prevents the molecules

from packing tightly, resulting in a low freezing point and a light, non-greasy skin feel.[2]

[11]

Molecular Weight: With a molecular weight of ~256 g/mol , it falls into the category of

medium-weight esters. This provides a balance of good spreadability upon application

without the overly dry, volatile feel of very light esters or the heavy, occlusive feel of long-

chain wax esters.[12]

Polarity: The ester group provides polarity, enhancing its ability to integrate with the lipids

of the stratum corneum and solubilize other cosmetic ingredients like UV filters and

pigments.[12]
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It is widely used in lotions, creams, face makeup, and foot lotions to improve product texture

and skin feel.[4][13]

Lubricant Additive and Industrial Fluids
In industrial applications, 2-Ethylhexyl 2-ethylhexanoate serves as a component in synthetic

lubricants and metalworking fluids.[4] Its branched structure contributes to a low pour point and

good thermal stability, making it suitable for formulations used over a wide temperature range.

[2] It functions as a viscosity modifier and a boundary lubricant, reducing friction between

moving parts.[4] Its parent acid, 2-EHA, is also a key precursor for producing metal salts (e.g.,

for corrosion inhibitors) and polyol esters used in high-performance synthetic oils.[7]

Analytical Methodologies
Quality control and impurity profiling of 2-Ethylhexyl 2-ethylhexanoate, as well as the

quantification of its metabolites in biological matrices, are critical. Gas chromatography-mass

spectrometry (GC-MS) is the reference technique due to the compound's volatility and the

method's high sensitivity and specificity.[14][15]
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Sample Preparation

Instrumental Analysis

Data Processing

1. Sample Extraction
(e.g., LLE with Ethyl Acetate)

2. Concentration
(Evaporation under Nitrogen)

3. Reconstitution
(In appropriate solvent)

4. GC-MS Injection

5. Chromatographic Separation
(e.g., DB-5ms column)

6. Mass Spectrometric Detection
(Electron Ionization)

7. Compound Identification
(Mass Spectrum & Retention Time)

8. Quantification
(Using Internal Standard)

Click to download full resolution via product page

Caption: Generalized workflow for the GC-MS analysis of 2-Ethylhexyl 2-ethylhexanoate.
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Protocol: Quantification by GC-MS
This protocol provides a general framework for the analysis. Method validation (linearity,

accuracy, precision, LOD/LOQ) is required for specific applications.

Standard Preparation: Prepare a stock solution of certified 2-Ethylhexyl 2-ethylhexanoate
standard in a suitable solvent (e.g., hexane or ethyl acetate). Create a series of calibration

standards by serial dilution. Prepare an internal standard (IS) solution (e.g., n-decane).[8]

Sample Preparation (Liquid-Liquid Extraction):

To 1 mL of sample (e.g., cosmetic emulsion diluted in water, or urine), add the internal

standard.

Perform a liquid-liquid extraction by adding 2 mL of ethyl acetate. Vortex vigorously for 2

minutes.[16]

Centrifuge to separate the phases.

Carefully transfer the upper organic layer to a clean vial.

Evaporate the solvent under a gentle stream of nitrogen.[16]

Reconstitute the residue in 100 µL of ethyl acetate for injection.

GC-MS Conditions (Typical):

Injector: Split/splitless, 250°C.

Column: HP-5MS (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness.[15]

Carrier Gas: Helium, constant flow (~1 mL/min).

Oven Program: Initial temp 60°C, hold for 1 min, ramp at 15°C/min to 190°C, hold for 2

min.[8]

MS Detector: Electron Ionization (EI) at 70 eV. Scan range 40-300 m/z or Selected Ion

Monitoring (SIM) for higher sensitivity, targeting characteristic ions (e.g., m/z 145, 127, 87).
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Toxicological Profile and Safety Assessment
The safety profile of 2-Ethylhexyl 2-ethylhexanoate is intrinsically linked to its metabolic fate.

It is expected to hydrolyze via chemical or enzymatic processes (e.g., by esterases in the skin

or gastrointestinal tract) into its constituent precursors: 2-ethylhexanol (2-EH) and 2-

ethylhexanoic acid (2-EHA).[6] The toxicological properties of these hydrolysis products are

therefore considered predictive of the potential hazards of the parent ester.

Hydrolysis and Developmental Toxicity
The primary health concern identified by regulatory bodies is developmental toxicity.[13][17]

This is not attributed to the ester itself, but to 2-EHA.[18]

Mechanism of Toxicity: 2-EHA is classified as a reproductive toxin (Category 2 in the EU,

formerly Category 3 in Australia) with the risk phrase "Suspected of damaging the unborn

child".[6][18] Studies in rats have shown that 2-EHA can cause developmental effects,

including skeletal variations and malformations, in the absence of significant maternal

toxicity.[18] The Lowest Observed Adverse Effect Level (LOAEL) for developmental toxicity

for 2-EHA has been reported at 100 mg/kg bw/day.[18] 2-Ethylhexanol has also been shown

to cause developmental toxicity, with a No Observed Adverse Effect Level (NOAEL) of 130

mg/kg bw/day.[6]
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Exposure & Metabolism

Hazard Identification

2-Ethylhexyl 2-ethylhexanoate
(Dermal/Oral Exposure)

Hydrolysis
(Enzymatic/Chemical)

2-Ethylhexanoic Acid (2-EHA)

Metabolite 1

2-Ethylhexanol

Metabolite 2

Primary Hazard Driver:
Developmental Toxicity

(LOAEL = 100 mg/kg bw/day)

Leads to Classification
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Caption: Hydrolysis of the parent ester to its toxicologically relevant metabolites.

Regulatory Standing and Safety Assessment
Based on the potential for hydrolysis and subsequent exposure to 2-EHA, the Government of

Canada concluded that 2-ethylhexyl 2-ethylhexanoate is harmful to human health at levels

considered in their assessment, leading to risk management actions.[17] The Australian

National Industrial Chemicals Notification and Assessment Scheme (NICNAS) also highlights

developmental toxicity as the critical health effect for risk characterization.[6]

Conversely, the Cosmetic Ingredient Review (CIR) Expert Panel concluded that alkyl

ethylhexanoates, including Ethylhexyl Ethylhexanoate, are safe in their present practices of use
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and concentration when formulated to be non-irritating.[14] This highlights the complexity of risk

assessment, which considers both hazard and exposure levels in final products.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Reference(s)

Reproductive Toxicity Category 2

H361d: Suspected of

damaging the unborn

child.

[6][14]

Safe Handling and First Aid Protocol
Based on Safety Data Sheet (SDS) information, the following handling procedures are

recommended.[5]

Engineering Controls: Handle in a well-ventilated place.

Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-impermeable gloves.

Eye Protection: Wear tightly fitting safety goggles.

Skin and Body Protection: Wear suitable protective clothing.

Handling Precautions: Avoid contact with skin and eyes. Avoid breathing mist, gas, or

vapors. Use non-sparking tools and prevent fire caused by electrostatic discharge.[5]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store

locked up.

First Aid Measures:

Inhalation: Move the victim into fresh air.

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty

of water.
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Eye Contact: Rinse with pure water for at least 15 minutes.

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor immediately.

Environmental Fate and Ecological Impact
The environmental risk of 2-Ethylhexyl 2-ethylhexanoate has been assessed by regulatory

bodies.

Persistence and Bioaccumulation: The Government of Canada determined that the

substance meets the criteria for bioaccumulation but not for persistence as set out in the

Persistence and Bioaccumulation Regulations of CEPA 1999.[17]

Ecological Risk: Based on the Ecological Risk Classification of Organic Substances (ERC)

Approach, 2-Ethylhexyl 2-ethylhexanoate is considered to have a low potential for

ecological risk and is unlikely to cause harm to the environment at current exposure levels.

[13] Environmental precautions should still be taken to prevent its release into drains and

waterways.[5]

Conclusion
2-Ethylhexyl 2-ethylhexanoate is a functionally important ester with well-understood benefits

as an emollient and industrial fluid, primarily derived from its unique branched chemical

structure. Its synthesis is straightforward, and robust analytical methods exist for its quality

control. The central issue for researchers and formulators is its toxicological profile, which is

governed by its hydrolysis to 2-ethylhexanoic acid and the associated risk of developmental

toxicity. While deemed safe for use in cosmetics by industry panels under specific conditions,

its classification as a reproductive toxicant by several national regulatory bodies necessitates

careful risk assessment and management in its application and handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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